Cas no 1805488-76-9 (Methyl 4-chloromethyl-2-cyano-6-mercaptobenzoate)

• Product Name: Methyl 4-chloromethyl-2-cyano-6-mercaptobenzoate
• CAS No: 1805488-76-9
• MF: C₁₀H₈ClNO₂S
• MW: 241.694020271301
• CID: 4953622
• Update Time: 2025-10-25

Methyl 4-chloromethyl-2-cyano-6-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chloromethyl-2-cyano-6-mercaptobenzoate

• Inchi： 1S/C10H8ClNO2S/c1-14-10(13)9-7(5-12)2-6(4-11)3-8(9)15/h2-3,15H,4H2,1H3
• InChI Key： ZVDJAQBCPBDLSM-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C#N)C(C(=O)OC)=C(C=1)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 2
• Topological Polar Surface Area: 51.1

Additional information on Methyl 4-chloromethyl-2-cyano-6-mercaptobenzoate

Comprehensive Overview of Methyl 4-chloromethyl-2-cyano-6-mercaptobenzoate (CAS No. 1805488-76-9)

Methyl 4-chloromethyl-2-cyano-6-mercaptobenzoate (CAS No. 1805488-76-9) is a specialized organic compound with a unique molecular structure, combining functional groups such as chloromethyl, cyano, and mercapto. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. Its CAS number 1805488-76-9 is frequently searched in scientific databases, reflecting its relevance in modern synthetic chemistry. Researchers are particularly interested in its applications for designing novel bioactive molecules, leveraging its reactive sites for further derivatization.

The growing demand for high-purity chemical intermediates in drug discovery has placed compounds like Methyl 4-chloromethyl-2-cyano-6-mercaptobenzoate at the forefront of innovation. Its cyano group and mercapto functionality make it a valuable building block for constructing heterocyclic frameworks, a hot topic in medicinal chemistry. Recent trends in green chemistry have also spurred interest in optimizing its synthesis to reduce environmental impact, aligning with global sustainability goals. Questions like "How to synthesize Methyl 4-chloromethyl-2-cyano-6-mercaptobenzoate efficiently?" or "What are its applications in crop protection?" are commonly explored in academic and industrial forums.

From a structural perspective, the presence of both electron-withdrawing (cyano) and electron-donating (mercapto) groups in Methyl 4-chloromethyl-2-cyano-6-mercaptobenzoate enables diverse reactivity patterns. This duality is critical for developing target-specific inhibitors or catalysts, a key focus area in precision medicine. Analytical techniques such as NMR and HPLC are essential for characterizing this compound, ensuring compliance with stringent quality standards. The compound’s CAS registry 1805488-76-9 is often cross-referenced in patent literature, highlighting its role in proprietary formulations.

In the context of material science, Methyl 4-chloromethyl-2-cyano-6-mercaptobenzoate has shown promise in modifying polymer backbones to enhance thermal stability or adhesion properties. Searches for "functionalized benzoate derivatives" or "thiol-containing synthons" frequently include this compound, underscoring its interdisciplinary utility. Regulatory compliance and safe handling protocols are also trending topics, as industries prioritize workplace safety and regulatory adherence. Future research may explore its potential in bioconjugation or nanotechnology, expanding its applications beyond traditional domains.